(4,4-Diethoxycyclohexylmethoxymethyl)benzene

• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• IUPAC Name: (4,4-diethoxycyclohexyl)methoxymethylbenzene
• InChI: InChI=1S/C18H28O3/c1-3-20-18(21-4-2)12-10-17(11-13-18)15-19-14-16-8-6-5-7-9-16/h5-9,17H,3-4,10-15H2,1-2H3
• InChI Key: URKFLVNJDDRFPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCC(CC1)COCC2=CC=CC=C2)OCC

Description

(4,4-Diethoxycyclohexylmethoxymethyl)benzene is a useful research compound. Its molecular formula is C18H28O3 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Benzyloxymethylcyclohexanone (168 g, 0.77 mol) is dissolved in ethanol (2000 mL), and then triethylorthoformate (350 mL) and p-toluenesulfonic acid (13.3 g) are added. The resulting mixture is stirred and refluxed for 6 hours. After addition of triethylamine (10.5 mL) at room temperature, the mixture is concentrated (500 mL). After addition of sat. NaHCO3 aq., the resulting mixture is extracted with EtOAc. The water layer is extracted with EtOAc and the combined organic layer is washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure. The crude mixture is purified by short pad silica gel column chromatography to afford (4,4-diethoxycyclohexylmethoxymethyl)benzene.